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Compound of Interest

Compound Name: AM-92016 hydrochloride

Cat. No.: B560212 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling and disposal of AM-92016 hydrochloride, a specific blocker of the rectifier

potassium current (IK). Adherence to these protocols is critical to mitigate risks and ensure the

integrity of your research.

AM-92016 hydrochloride works by delaying the rectifier potassium channel (IK), which

repolarizes the membrane, thereby restricting the duration of the nerve impulse.[1][2] While its

specific toxicological properties are not fully detailed, it is crucial to handle it with the care

afforded to all research chemicals.[3]

Essential Personal Protective Equipment (PPE)
When handling AM-92016 hydrochloride, a comprehensive approach to personal protection is

necessary to prevent contact, inhalation, and ingestion.

Eye and Face Protection: Always wear chemical safety goggles that meet appropriate

government standards. For larger quantities or when there is a risk of splashing, a face

shield should be used in conjunction with goggles.[4]

Hand Protection: Chemical-resistant gloves are mandatory.[3] Nitrile, neoprene, or butyl

rubber gloves are recommended.[5][6] It is good practice to double-glove, especially when

handling the pure solid or preparing solutions.[5] Gloves should be inspected for any signs of
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degradation or puncture before use and changed regularly, or immediately if contamination is

suspected.[3][5]

Respiratory Protection: Use a NIOSH-approved respirator when handling the powder form to

avoid dust formation.[3][6] A fit-tested N95 or higher-rated respirator is recommended.[6] If

engineering controls such as a fume hood are not available or are insufficient to maintain

exposure below permissible limits, a full-face supplied air respirator should be used.[3]

Protective Clothing: A lab coat or gown should be worn to protect street clothing and skin

from contamination.[3][7] Ensure the lab coat is buttoned and the sleeves are of an

appropriate length. For extensive handling, consider disposable coveralls.

Operational Handling and Storage Protocols
Proper handling and storage are critical to maintaining the stability of AM-92016
hydrochloride and ensuring a safe laboratory environment.

Storage: Store the compound in a tightly sealed container in a dry, well-ventilated area.[3]

Recommended storage temperatures are -20°C for long-term storage and 2-8°C for short-term

storage.[1][3]

Handling:

Engineering Controls: All handling of the solid compound and preparation of solutions should

be conducted in a certified chemical fume hood to minimize inhalation exposure.

Avoiding Contamination: Avoid the formation of dust and aerosols.[3] Use appropriate tools

for weighing and transferring the solid.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn.[3] Do not eat, drink, or smoke in the laboratory.

In Case of a Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.[3]
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Without creating dust, sweep up the spilled solid material and place it in a suitable, closed

container for disposal.[3]

Clean the spill area with an appropriate solvent, followed by soap and water.

Collect all cleanup materials in a sealed container for proper disposal.

Disposal Plan
Dispose of AM-92016 hydrochloride and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[3]

Waste Chemical: Unused or unwanted AM-92016 hydrochloride should be disposed of as

hazardous chemical waste. Do not dispose of it down the drain or in the regular trash.

Contaminated Materials: All disposable labware, gloves, and cleaning materials that have

come into contact with the compound should be collected in a designated, labeled

hazardous waste container.

Empty Containers: The first rinse of any empty containers must be collected and disposed of

as hazardous waste.[8] Subsequent rinses can typically be disposed of down the drain, but

always check local regulations.

Quantitative Data Summary
Property Value Source

Purity >97% [3]

Long-term Storage

Temperature
-20°C [1][3]

Short-term Storage

Temperature
2-8°C [3]

Molecular Weight 483.84 g/mol [9]

Experimental Workflow Diagram
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Workflow for Handling AM-92016 Hydrochloride
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Caption: Logical workflow for the safe handling and disposal of AM-92016 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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